3-[6-(MORPHOLIN-4-YL)-6-OXOHEXYL]-5-[(5E)-3-[6-(MORPHOLIN-4-YL)-6-OXOHEXYL]-4-OXO-2-SULFANYLIDENE-1,3-THIAZOLIDIN-5-YLIDENE]-2-SULFANYLIDENE-1,3-THIAZOLIDIN-4-ONE

• IUPAC Name: (5E)-3-(6-morpholin-4-yl-6-oxohexyl)-5-[3-(6-morpholin-4-yl-6-oxohexyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C26H36N4O6S4/c31-19(27-11-15-35-16-12-27)7-3-1-5-9-29-23(33)21(39-25(29)37)22-24(34)30(26(38)40-22)10-6-2-4-8-20(32)28-13-17-36-18-14-28/h1-18H2/b22-21+
• InChI Key: BLJJSLRZADTTFT-QURGRASLSA-N
• Canonical SMILES: C1COCCN1C(=O)CCCCCN2C(=O)C(=C3C(=O)N(C(=S)S3)CCCCCC(=O)N4CCOCC4)SC2=S
• Isomeric SMILES: C1COCCN1C(=O)CCCCCN2C(=O)/C(=C\3/C(=O)N(C(=S)S3)CCCCCC(=O)N4CCOCC4)/SC2=S
• Molecular Formula: C26H36N4O6S4
• Molecular Weight: 628.9 g/mol
• CAS No.: 306322-22-5

Description

3-[6-(MORPHOLIN-4-YL)-6-OXOHEXYL]-5-[(5E)-3-[6-(MORPHOLIN-4-YL)-6-OXOHEXYL]-4-OXO-2-SULFANYLIDENE-1,3-THIAZOLIDIN-5-YLIDENE]-2-SULFANYLIDENE-1,3-THIAZOLIDIN-4-ONE is a useful research compound. Its molecular formula is C26H36N4O6S4 and its molecular weight is 628.84. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

(5E)-3-(6-morpholin-4-yl-6-oxohexyl)-5-[3-(6-morpholin-4-yl-6-oxohexyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-2-sulfanylidene-1,3-thiazolidin-4-one and its derivatives have been investigated for their antitumor properties. A study by Horishny et al. (2020) demonstrated that these compounds show moderate activity against malignant tumor cells, particularly being effective against renal cancer cell lines UO31 and TK10 Horishny, Chaban, & Matiychuk, 2020. Similarly, Matiychuk and Horishny (2020) found that certain derivatives exhibited moderate antitumor activity against various human cancer cell lines Matiychuk & Horishny, 2020.

Antimicrobial Activity

Research by Patil et al. (2011) on 5-benzylidene-3-(3-fluoro-4-yl-morpholin-4-yl-phenylimino)thiazolidin-4-one derivatives, which share structural similarities with the compound , revealed that these derivatives possess moderate in vitro activities against various microorganisms Patil, Bagul, Swami, Kotharkar, & Darade, 2011.

Physicochemical Properties and Drug Likeness

Another aspect of the compound's application in scientific research involves understanding its physicochemical properties and drug likeness. A study by Horishny and Matiychuk (2021) explored these properties for related compounds, providing insights that could be relevant for the compound Horishny & Matiychuk, 2021.

Crystal Structures

The crystal structures of related compounds have been analyzed to understand their molecular configurations better. Galushchinskiy, Slepukhin, & Obydennov (2017) described the crystal structures of similar (oxothiazolidin-2-ylidene)acetamides, which can provide valuable structural information for the compound Galushchinskiy, Slepukhin, & Obydennov, 2017.